Cas no 2504210-40-4 (N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2504210-40-4
• MF: C₂₇H₃₁N₅O₂S
• MW: 489.63
• CID: 5145522
• Update Time: 2025-10-05

N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3S,4S)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-7-[(4-methylphenyl)sulfonyl]-
• N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo2,3-dpyrimidin-4-amine

• Inchi： 1S/C27H31N5O2S/c1-20-9-11-23(12-10-20)35(33,34)32-16-14-24-26(28-19-29-27(24)32)30(3)25-18-31(15-13-21(25)2)17-22-7-5-4-6-8-22/h4-12,14,16,19,21,25H,13,15,17-18H2,1-3H3/t21-,25+/m0/s1
• InChI Key： GWMBPMUFLFJILW-SQJMNOBHSA-N
• SMILES： C1=NC(N(C)[C@H]2[C@@H](C)CCN(CC3=CC=CC=C3)C2)=C2C=CN(S(C3=CC=C(C)C=C3)(=O)=O)C2=N1

Additional information on N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2504210-40-4)

The compound N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2504210-40-4) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate structure, featuring a pyrrolo[2,3-d]pyrimidine core, a tosyl group, and a benzyl-methylpiperidine moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapies.

One of the most compelling aspects of this compound is its stereochemistry, denoted by the (3S,4S) configuration. This specificity is crucial for its interaction with chiral biological targets, such as enzymes or receptors, which are often involved in disease mechanisms. The presence of the N-methyl and tosyl groups further enhances its pharmacokinetic properties, potentially improving its bioavailability and metabolic stability. These features are highly relevant to modern drug development, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority.

In recent years, the scientific community has shown growing interest in pyrrolo[2,3-d]pyrimidine derivatives due to their versatility in medicinal chemistry. These compounds are known to exhibit a wide range of biological activities, including kinase inhibition and modulation of signaling pathways. The incorporation of a benzyl-methylpiperidine moiety in CAS No. 2504210-40-4 suggests potential CNS (Central Nervous System) activity, making it a subject of interest for researchers exploring treatments for neurological disorders. This aligns with the increasing focus on mental health and neurodegenerative conditions like Alzheimer's and Parkinson's diseases.

The synthetic route for N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and stereoselective reductions. These methods are widely discussed in organic chemistry forums and publications, reflecting the compound's relevance to cutting-edge synthetic techniques. Additionally, the use of tosyl protecting groups highlights its role in facilitating complex molecular assemblies, a topic frequently searched by chemists and pharmaceutical scientists.

From a commercial perspective, CAS No. 2504210-40-4 is part of a broader class of compounds being investigated for their therapeutic potential. Its unique structure positions it as a valuable intermediate or lead compound in drug discovery pipelines. Given the rising demand for novel small-molecule therapeutics, this compound is likely to attract further research and investment. Its potential applications in personalized medicine, a hot topic in healthcare, could also drive its development forward.

In summary, N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a fascinating example of modern medicinal chemistry. Its structural complexity, biological relevance, and synthetic challenges make it a compelling subject for researchers and industry professionals alike. As the scientific community continues to explore its properties and applications, this compound may well emerge as a key player in the next generation of therapeutics.